Cas no 1171183-27-9 (5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)

5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a pyrazole-triazole hybrid structure with a thiol functional group. Its unique molecular architecture, combining nitrogen-rich rings and a reactive sulfur moiety, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethoxy and ethyl substituents enhance solubility and reactivity, while the thiol group offers versatility for further derivatization. This compound exhibits potential as a precursor for biologically active molecules, particularly in the development of antimicrobial or antiviral agents. Its stability under standard conditions and compatibility with common organic reactions further contribute to its utility in research and industrial applications.
5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol structure
1171183-27-9 structure
Product Name:5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:1171183-27-9
MF:C10H15N5OS
MW:253.323999643326
MDL:MFCD11986705
CID:4683004
PubChem ID:33678021
Update Time:2025-08-03

5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • 5-(3-ethoxy-1-ethylpyrazol-4-yl)-4-methyl-1,2,4-triazole-3-thiol
    • 5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD11986705
    • Inchi: 1S/C10H15N5OS/c1-4-15-6-7(9(13-15)16-5-2)8-11-12-10(17)14(8)3/h6H,4-5H2,1-3H3,(H,12,17)
    • InChI Key: XWDVOZGKWHWLGU-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C(=NN(CC)C=2)OCC)N1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Topological Polar Surface Area: 86.8

5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E259631-100mg
5-(3-ethoxy-1-ethyl-1h-pyrazol-4-yl)-4-methyl-4h-1,2,4-triazole-3-thiol
1171183-27-9
100mg
$ 95.00 2022-06-05
TRC
E259631-500mg
5-(3-ethoxy-1-ethyl-1h-pyrazol-4-yl)-4-methyl-4h-1,2,4-triazole-3-thiol
1171183-27-9
500mg
$ 295.00 2022-06-05
TRC
E259631-1g
5-(3-ethoxy-1-ethyl-1h-pyrazol-4-yl)-4-methyl-4h-1,2,4-triazole-3-thiol
1171183-27-9
1g
$ 475.00 2022-06-05
Enamine
EN300-239368-0.05g
5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
1171183-27-9 95%
0.05g
$612.0 2024-06-19
Enamine
EN300-239368-0.1g
5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
1171183-27-9 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-239368-0.25g
5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
1171183-27-9 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-239368-0.5g
5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
1171183-27-9 95%
0.5g
$699.0 2024-06-19
Enamine
EN300-239368-1.0g
5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
1171183-27-9 95%
1.0g
$728.0 2024-06-19
Enamine
EN300-239368-2.5g
5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
1171183-27-9 95%
2.5g
$1428.0 2024-06-19
Enamine
EN300-239368-5.0g
5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
1171183-27-9 95%
5.0g
$2110.0 2024-06-19

Additional information on 5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

Research Brief on 5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 1171183-27-9)

Recent studies on the compound 5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 1171183-27-9) have highlighted its potential applications in medicinal chemistry and drug development. This heterocyclic compound, featuring both pyrazole and triazole moieties, has garnered attention due to its unique chemical properties and biological activity. Researchers have focused on its synthesis, structural characterization, and pharmacological evaluation, aiming to explore its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of this compound via a multi-step reaction pathway, optimizing yield and purity. The study emphasized the role of the thiol group in enhancing reactivity and enabling further derivatization. Computational modeling and X-ray crystallography confirmed its stable conformation, which is critical for binding to biological targets. Preliminary in vitro assays indicated moderate inhibitory activity against certain kinases, suggesting potential applications in oncology.

Further investigations into its mechanism of action revealed that 5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol acts as a modulator of cellular signaling pathways. A 2024 preprint on bioRxiv reported its interaction with cysteine residues in target proteins, leading to selective inhibition of pro-inflammatory cytokines. This finding positions the compound as a candidate for anti-inflammatory drug development, with ongoing studies exploring its efficacy in animal models of autoimmune diseases.

Despite these promising results, challenges remain in optimizing its pharmacokinetic properties. Recent pharmacokinetic studies noted limited oral bioavailability, prompting research into prodrug formulations and nano-encapsulation techniques to improve delivery. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward preclinical trials.

In summary, 5-(3-Ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol represents a versatile scaffold with dual therapeutic potential in kinase inhibition and immunomodulation. Continued research will focus on structural optimization and translational studies to unlock its full clinical value.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD